
An In-depth Technical Guide to the Physical and
Chemical Properties of Methoxymethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,1-

Difluoroethene;methoxymethane

Cat. No.: B12517364 Get Quote

Introduction

Methoxymethane, systematically known as dimethyl ether (DME), is the simplest ether with the

chemical formula CH₃OCH₃.[1] It exists as a colorless, highly flammable gas with a faint,

characteristic ether-like odor at standard temperature and pressure.[2][3] Due to its unique

properties, it serves as a versatile compound in the chemical industry, finding applications as

an aerosol propellant, a precursor to other organic compounds, a solvent, and increasingly, as

a promising alternative clean fuel.[1][4] This guide provides a comprehensive overview of the

core physical and chemical properties of methoxymethane, detailed experimental protocols,

and visualizations of key chemical processes, tailored for researchers, scientists, and

professionals in drug development.

Physical Properties of Methoxymethane
Methoxymethane is typically handled as a liquefied gas under pressure.[3] Its physical

characteristics are largely dictated by the presence of the ether linkage and the absence of

hydroxyl groups, which prevents intermolecular hydrogen bonding between methoxymethane

molecules. This results in a low boiling point compared to its isomer, ethanol.[5]
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The quantitative physical and thermodynamic data for methoxymethane are summarized in the

tables below for ease of reference and comparison.

Table 1: General and Physical Properties of Methoxymethane

Property Value

IUPAC Name Methoxymethane[2]

Common Names
Dimethyl Ether (DME), Methyl Ether, Wood

Ether[3][6]

CAS Number 115-10-6[4]

Molecular Formula C₂H₆O[2]

Molar Mass 46.07 g/mol [2]

Appearance Colorless gas[2]

| Odor | Faint, sweet, ether-like[2][7] |

Table 2: Thermodynamic Properties of Methoxymethane

Property Value

Melting Point -141.5 °C[2][7]

Boiling Point -24.8 °C[2]

Flash Point -41 °C[7]

Autoignition Temperature 350 °C[7]

Critical Temperature 127 °C[8] to 128.8 °C[7]

Critical Pressure 52.0 atm[8] to 53.7 bar[4]

Standard Enthalpy of Formation (ΔfHº₂₉₈) -184.1 kJ/mol

| Explosive Limits in Air | 3.4% - 27.0% by volume[7] |
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Table 3: Solubility and Other Properties of Methoxymethane

Property Value

Solubility in Water 71 g/L (at 20 °C); Moderately soluble[2]

Solubility in Organic Solvents
Soluble in ethanol, acetone, chloroform, ether,

benzene, and other organic solvents.[2][7]

Vapor Density (Air = 1) 1.617[7]

Liquid Density 0.661 g/cm³[7]

Vapor Pressure 533 Torr (at -25 °C)[8]; 4450 mmHg (at 25 °C)

Refractive Index 1.2984[7]

| Dipole Moment | 1.30 D[8] |

Chemical Properties and Reactivity
While relatively stable compared to other ethers, methoxymethane exhibits characteristic

reactivity primarily associated with its high flammability and the ether linkage. Unlike many

other ethers, it shows resistance to autoxidation, meaning it does not readily form explosive

peroxides upon prolonged storage in contact with air.[1][4]

Combustion
Methoxymethane is highly flammable and undergoes complete combustion in the presence of

excess oxygen to produce carbon dioxide and water.[9] This clean-burning characteristic is a

key reason for its consideration as an alternative fuel.[2]

The balanced equation for its complete combustion is: CH₃OCH₃(g) + 3O₂(g) → 2CO₂(g) +

3H₂O(l)[9]
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Caption: Complete combustion of methoxymethane.

Reaction with Hydrogen Halides
The ether linkage in methoxymethane can be cleaved by strong acids, particularly hydrogen

halides like hydrogen iodide (HI). The reaction proceeds via a nucleophilic substitution (SN2)

mechanism. The first step involves the protonation of the ether oxygen, forming a good leaving

group (methanol). Subsequently, the iodide ion acts as a nucleophile, attacking one of the

methyl carbons to displace methanol and form iodomethane.[10][11] If HI is used in excess, the

methanol formed will be further converted to iodomethane and water.[10]
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Caption: Reaction mechanism of methoxymethane with HI.

Other Key Reactions
Carbonylation: Under high pressure, methoxymethane can react with carbon monoxide and

water to produce acetic acid. CH₃OCH₃ + 2CO + H₂O → 2CH₃COOH

Reaction with Sulfur Trioxide: It reacts with sulfur trioxide to yield dimethyl sulfate, an

important methylating agent in organic synthesis.[7] CH₃OCH₃ + SO₃ → (CH₃)₂SO₄

Synthesis
The primary industrial method for producing methoxymethane is the catalytic dehydration of

methanol. In this process, methanol vapor is passed over a solid acid catalyst, such as gamma-
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alumina or a zeolite, at elevated temperatures (typically 350-400 °C), resulting in the formation

of methoxymethane and water.[7]

2CH₃OH ⇌ CH₃OCH₃ + H₂O

Methanol (2 CH₃OH)
Solid Acid Catalyst

(e.g., γ-Al₂O₃)
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Caption: Industrial synthesis via methanol dehydration.

Experimental Protocols
The following sections describe generalized, standard laboratory methodologies for

determining key physical properties of a volatile substance like methoxymethane.

Determination of Boiling Point (Microscale Capillary
Method)
This method is suitable for determining the boiling point of small quantities of a volatile liquid.

Apparatus: Thiele tube or oil bath, thermometer, capillary tube (sealed at one end), small test

tube (or fusion tube), heating source (Bunsen burner or hot plate), and sample of liquefied

methoxymethane.

Procedure:
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A small amount of the liquefied methoxymethane is placed into the small test tube.

The capillary tube is placed inside the test tube with its open end submerged in the liquid.

The test tube assembly is attached to a thermometer and placed in the Thiele tube or oil

bath.

The bath is heated gently. A stream of bubbles will begin to emerge from the capillary tube

as the air inside expands.

Heating is continued until a continuous and rapid stream of bubbles is observed.

The heat source is removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to enter the capillary tube. This is the point where the external pressure equals

the vapor pressure of the substance.

Determination of Liquid Density (Pycnometer Method)
A pycnometer is a flask with a precise, known volume used to determine the density of a liquid.

Apparatus: Pycnometer, analytical balance, thermometer, and a temperature-controlled bath.

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on the analytical balance

(m₁).

The pycnometer is filled with distilled water and placed in the temperature-controlled bath

until it reaches thermal equilibrium (e.g., 20 °C). The volume is adjusted precisely, the

pycnometer is dried on the outside, and it is weighed again (m₂).

The pycnometer is emptied, thoroughly dried, and then filled with the liquefied

methoxymethane sample.

The filled pycnometer is brought to the same temperature in the bath, adjusted to the

mark, dried, and weighed (m₃).
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The density of the methoxymethane (ρ_sample) is calculated using the formula: ρ_sample

= [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the

experimental temperature.

Safety and Handling
Methoxymethane is an extremely flammable gas and is typically stored as a liquefied gas under

pressure.[7][12]

Flammability: It forms explosive mixtures with air, and its low flash point means that ignition

sources must be strictly excluded from handling and storage areas.[7][13]

Health Hazards: At high concentrations, it has anesthetic effects and can act as a simple

asphyxiant by displacing oxygen.[7][12] Direct contact with the liquefied gas can cause

frostbite.[3]

Storage: Cylinders should be stored upright in a cool, dry, well-ventilated area away from

heat and direct sunlight, and secured to prevent falling.[12] Handling should be performed

using non-sparking tools and in systems with static discharge protection.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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